![molecular formula C20H23N5O4 B2671741 ethyl 2-[8-(4-ethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate CAS No. 872840-60-3](/img/structure/B2671741.png)
ethyl 2-[8-(4-ethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate
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Description
Ethyl 2-[8-(4-ethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
Research has demonstrated the utility of related imidazolium compounds and N-heterocyclic carbenes in organic synthesis, particularly in transesterification and acylation reactions. These compounds serve as catalysts in the transformation of esters and alcohols, offering mild conditions and high efficiency (Grasa, Singh, & Nolan, 2003; Grasa, Kissling, & Nolan, 2002).
Pharmacological Applications
Compounds with structures similar to the query molecule have been studied for their potential in treating various diseases. For example, 2-phenylimidazo[2,1-i]purin-5-ones have been investigated for their activity at human A3 adenosine receptors, highlighting their potential as therapeutic agents (Ozola et al., 2003).
Antimicrobial Activities
The synthesis and evaluation of related compounds have shown antimicrobial activities against a range of bacteria, demonstrating the potential of such molecules in developing new antibiotics or antiseptics (Sharma, Sharma, & Rane, 2004).
Material Science and Adhesives
In the field of material science, imidazole derivatives have been used as curing agents for epoxy resins, indicating their utility in creating thermoset matrices for structural adhesives. These applications exploit the catalytic properties of imidazoles to achieve desired mechanical properties and thermal stability (Vogt, 1987).
Molecular Docking and Drug Design
Further research into ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates has revealed insights into anti-inflammatory, analgesic, and antioxidant activities through in-vivo tests and molecular docking studies. These findings underscore the relevance of such compounds in drug discovery and development (Attimarad, Khedr, & Aldhubiab, 2017).
Properties
IUPAC Name |
ethyl 2-[6-(4-ethylphenyl)-4-methyl-1,3-dioxo-4a,7,8,9a-tetrahydropurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O4/c1-4-13-6-8-14(9-7-13)23-10-11-24-16-17(21-19(23)24)22(3)20(28)25(18(16)27)12-15(26)29-5-2/h6-9,16-17H,4-5,10-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAJLBEURUYZIRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CCN3C2=NC4C3C(=O)N(C(=O)N4C)CC(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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